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Compound of Interest

Compound Name: 3-Chloro-4-methoxycinnamic acid

CAS No.: 58236-76-3

Cat. No.: B427290

Get Quote

Introduction & Compound Profile
3-Chloro-4-methoxycinnamic acid is a lipophilic phenylpropanoid derivative. While natural

cinnamic acids exhibit weak-to-moderate antimicrobial activity, the introduction of the halogen

(Chlorine at C3) and the methoxy group (at C4) modulates the compound's electronic

properties and lipophilicity (LogP ~2.5–2.7). This structural modification enhances membrane

affinity compared to the parent cinnamic acid, making it a viable scaffold for antimicrobial

optimization, particularly against Gram-positive bacteria (S. aureus) and fungi (Candida spp.).

This guide provides standardized protocols for evaluating its antimicrobial efficacy. Due to the

compound's low aqueous solubility, specific attention is paid to solvent management to prevent

precipitation during biological assays.
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Parameter Value Relevance

Molecular Weight 212.63 g/mol Calculation of Molarity (mM)

Formula C₁₀H₉ClO₃ Stoichiometry

Solubility DMSO, Ethanol, Methanol
Insoluble in water. Requires

DMSO stock.

LogP (Predicted) ~2.6
High membrane permeability;

risk of non-specific binding.

Target Mechanism

Membrane disruption, Enzyme

inhibition (e.g., 14α-

demethylase)

Bactericidal/Fungicidal

potential.[1]

Material Preparation & Stock Solutions
Critical Control Point: The most common failure mode in testing cinnamic acid derivatives is

"crash-out" (precipitation) when the DMSO stock is added to the aqueous culture media.

Protocol: Stock Solution Preparation
Objective: Prepare a stable 100 mM or 50 mg/mL stock solution.

Weighing: Accurately weigh 21.3 mg of 3-Chloro-4-methoxycinnamic acid.

Dissolution: Add 1.0 mL of sterile, anhydrous DMSO (Dimethyl Sulfoxide).

Note: Do not use water or buffer at this stage.

Action: Vortex vigorously for 30 seconds until fully dissolved. If particles persist, sonicate

at 40 kHz for 5 minutes.

Sterilization: Pass the DMSO solution through a 0.22 µm PTFE or Nylon syringe filter.

Warning: Do NOT use cellulose acetate filters (DMSO dissolves them).

Storage: Aliquot into amber microcentrifuge tubes. Store at -20°C. Stable for 3 months.
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DOT Diagram: Dilution Workflow
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Caption: Step-wise dilution scheme to ensure final DMSO concentration remains ≤1% to avoid

solvent toxicity masking the compound's effect.

Assay 1: Minimum Inhibitory Concentration (MIC)
Standard: CLSI M07-A10 (Bacteria) / M27-A3 (Fungi) adapted for hydrophobic compounds.

Materials
Organisms:S. aureus ATCC 29213, E. coli ATCC 25922, C. albicans ATCC 90028.

Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).[2][3][4]

Vessel: 96-well polypropylene (PP) plates (low binding). Avoid polystyrene if possible to

reduce drug loss.

Step-by-Step Procedure
Inoculum Prep: Prepare a 0.5 McFarland suspension (approx.

CFU/mL) in saline. Dilute this 1:100 in CAMHB to reach

CFU/mL.

Plate Setup:
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Columns 1-10: Serial 2-fold dilutions of 3-Chloro-4-methoxycinnamic acid (Range: 1024

µg/mL to 2 µg/mL).

Column 11 (Growth Control): Media + Bacteria + 1% DMSO (No drug).

Column 12 (Sterility Control): Media only.

Addition: Add 50 µL of diluted compound and 50 µL of bacterial inoculum to wells.

Final Volume: 100 µL.

Final Bacterial Conc:

CFU/mL.[4]

Incubation:

Bacteria: 37°C for 16–20 hours.

Fungi: 35°C for 24–48 hours.

Readout: Visual inspection for turbidity or absorbance at 600 nm (

).

MIC Definition: The lowest concentration with no visible growth (

).

Data Interpretation Guide:

MIC Value (µg/mL) Classification Comment

< 64 Potent
High potential for lead
optimization.

64 – 256 Moderate
Typical for single-ring cinnamic

acids.
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| > 512 | Weak | Consider synergy testing or esterification. |

Assay 2: Minimum Bactericidal Concentration
(MBC)
Purpose: Determine if the compound is bacteriostatic (inhibits growth) or bactericidal (kills).

Sampling: Select wells from the MIC assay that showed no growth (MIC, 2xMIC, 4xMIC).

Plating: Transfer 10 µL from each clear well onto Mueller-Hinton Agar (MHA) plates.

Tip: Do not spread; use the "spot" method to conserve plates.

Incubation: 37°C for 24 hours.

Calculation:

Count colonies.

MBC Definition: The lowest concentration that kills

of the initial inoculum (typically < 5 colonies for a

inoculum).

Ratio Analysis: If MBC/MIC

, the compound is Bactericidal.[5] If > 4, it is Bacteriostatic.

Mechanism of Action (MOA) Investigation
Cinnamic acid derivatives often act by disrupting the cell membrane or inhibiting specific

enzymatic pathways.

DOT Diagram: Proposed MOA Pathway
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Caption: Dual-action mechanism targeting membrane integrity (primary in bacteria) and

ergosterol synthesis (primary in fungi).

Assay 3: Biofilm Inhibition (Crystal Violet)
Cinnamic acids are noted for anti-quorum sensing activity.

Growth: Grow biofilm in 96-well plates (add compound during inoculation for inhibition, or

after 24h for eradication).

Incubation: 24 hours at 37°C static.

Washing: Gently wash wells 3x with PBS to remove planktonic cells.

Staining: Add 0.1% Crystal Violet (CV) solution for 15 mins.

Elution: Solubilize the bound CV with 30% Acetic Acid or Ethanol.
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Quantification: Measure

.

Troubleshooting & Optimization
Issue Probable Cause Solution

Precipitation in Wells
High concentration / Low

solubility

Reduce max concentration to

512 µg/mL. Ensure DMSO <

1%.

Inconsistent MICs Inoculum density variation
Use a spectrophotometer to

verify 0.5 McFarland strictly.

Skipped Wells Pipetting error or "edge effect"
Do not use outer wells of 96-

well plate; fill with water.

High Solvent Toxicity DMSO > 2.5%

Run a DMSO-only control

curve. Keep DMSO constant

across all wells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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